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Compound of Interest

Compound Name: Terephthalonitrile

Cat. No.: B052192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the melting and boiling points of 1,4-
Dicyanobenzene (also known as terephthalonitrile), a key intermediate in the synthesis of
advanced materials. This document collates available data, outlines standard experimental
protocols for its physical characterization, and presents a logical workflow for these
determinations.

Core Physical Properties

1,4-Dicyanobenzene is a white to light yellow crystalline solid at room temperature.[1][2] Its
physical properties, particularly its melting point, are crucial indicators of purity and are
fundamental to its application in various synthetic processes.

Data Presentation: Physical Constants

The key physical properties of 1,4-Dicyanobenzene are summarized in the table below. The
melting point is well-documented and consistently reported across various sources. The boiling
point, however, is presented as a rough estimate and should be interpreted with caution, as the
compound is known to sublime.
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Property Value Notes Citations

A sharp melting range
is indicative of high

Melting Point 221-227 °C purity. Impurities will [L1121[31[41[5]
typically lower and

broaden this range.

This value is a rough
estimate. The
compound can be
purified by

Boiling Point 227.54 °C sublimation, [2]
suggesting it may
sublime at or near its
melting point under

atmospheric pressure.

Molecular Formula CsHaNz2 - [2]

Molecular Weight 128.13 g/mol - [2]

Experimental Protocols: Melting Point
Determination

The melting point of 1,4-Dicyanobenzene is determined using the capillary method, a standard
technique for crystalline organic solids. This method relies on heating a small, powdered
sample in a capillary tube and observing the temperature range over which it transitions from a
solid to a liquid.[6][7]

Apparatus:

e Melting Point Apparatus: A heated metal block (e.g., Mel-Temp apparatus) or a liquid oil bath
(e.g., Thiele tube).[6][8]

e Capillary Tubes: Thin glass tubes sealed at one end.[9]

o Thermometer: A calibrated, high-precision thermometer.
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o Sample: Finely powdered 1,4-Dicyanobenzene.

Detailed Methodology:

e Sample Preparation: A small amount of 1,4-Dicyanobenzene is finely ground into a powder
to ensure uniform heating. The open end of a capillary tube is tapped into the powder until a
small amount of the sample (approximately 1-2 mm in height) is packed into the closed end.
[10][11]

e Apparatus Setup:

o For a Mel-Temp type apparatus: The capillary tube is inserted into the sample holder in the
heating block. A thermometer is placed in its designated well to monitor the block's
temperature.[6]

o For a Thiele tube: The capillary tube is attached to the thermometer, typically with a rubber
band, ensuring the sample is aligned with the thermometer bulb. This assembly is then
immersed in the oil of the Thiele tube.[8][11]

e Measurement Procedure:

o Initial Rapid Heating: A preliminary, rapid heating is often performed to determine an
approximate melting point.[6][12]

o Precise Determination: A fresh sample is prepared. The apparatus is heated rapidly to
about 15-20°C below the approximate melting point.[12] The heating rate is then reduced
significantly to about 1-2°C per minute.[9][11]

o Observation: The sample is observed carefully through a magnifying lens. Two
temperatures are recorded:

1. The temperature at which the first droplet of liquid appears.[10][12]

2. The temperature at which the last crystal of the solid completely melts into a clear liquid.
[10][12]

o Reporting: The two recorded temperatures constitute the melting point range. For a pure
substance, this range is typically narrow (0.5-1.0°C).[6]
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Visualization of Experimental Workflow

The logical flow for the standard determination of a compound's melting point is illustrated

below. This process ensures accuracy by first establishing an approximate range and then
performing a careful, slow measurement.
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- Pack into capillary tube
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Melting Temperature
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(New Sample)
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Observe Phase Change:
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Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052192?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

